Cas no 30159-70-7 (3-(Hydroxymethyl)naphthalen-2-ol)

• Product Name: 3-(Hydroxymethyl)naphthalen-2-ol
• CAS No: 30159-70-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD11504950
• CID: 323376
• PubChem ID: 291383
• Update Time: 2025-11-02

3-(Hydroxymethyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol,3-hydroxy-
• 3-Hydroxymethyl-2-hydroxynaphthalene
• 3-(Hydroxymethyl)naphthalen-2-ol

• MDL： MFCD11504950
• Inchi： 1S/C11H10O2/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6,12-13H,7H2
• InChI Key： YMPVDNUOINOUSY-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=CC=2C=C1CO

Computed Properties

• Exact Mass: 174.06800

Experimental Properties

• PSA: 40.46000
• LogP: 2.03770

Additional information on 3-(Hydroxymethyl)naphthalen-2-ol

3-(Hydroxymethyl)naphthalen-2-ol (CAS 30159-70-7): A Comprehensive Guide to Properties and Applications

3-(Hydroxymethyl)naphthalen-2-ol (CAS 30159-70-7) is an important organic compound with the molecular formula C₁₁H₁₀O₂. This hydroxynaphthalene derivative features both hydroxyl and hydroxymethyl functional groups attached to a naphthalene ring system, giving it unique chemical properties that make it valuable in various industrial and research applications.

The compound is also known by several other names including 2-hydroxy-3-naphthalenemethanol and 3-hydroxymethyl-2-naphthol. Its molecular weight is 174.20 g/mol, and it typically appears as a white to off-white crystalline powder at room temperature. The presence of both phenolic and alcohol functional groups makes this compound particularly interesting for synthetic chemistry applications.

Recent interest in 3-(Hydroxymethyl)naphthalen-2-ol has grown significantly due to its potential applications in organic electronics and pharmaceutical intermediates. Many researchers are investigating its use as a building block for more complex molecular structures, particularly in the development of novel materials with specific optical or electronic properties.

From a chemical perspective, 3-(Hydroxymethyl)naphthalen-2-ol demonstrates interesting reactivity patterns. The phenolic hydroxyl group at the 2-position is moderately acidic (pKa ≈ 9-10), while the hydroxymethyl group at the 3-position can participate in various condensation and etherification reactions. This dual functionality allows the compound to serve as a versatile intermediate in organic synthesis.

In industrial applications, CAS 30159-70-7 finds use primarily as a precursor in the synthesis of dyes, pigments, and specialty chemicals. The naphthalene backbone provides excellent chromophoric properties, while the functional groups allow for further chemical modifications. Some manufacturers are exploring its potential in creating novel UV-absorbing materials for coatings and plastics.

The compound's solubility characteristics are noteworthy - it shows moderate solubility in polar organic solvents like methanol, ethanol, and acetone, but limited solubility in water. This property profile makes it particularly useful in solution-phase chemistry applications where controlled precipitation is desired.

From a safety perspective, 3-(Hydroxymethyl)naphthalen-2-ol requires standard laboratory handling precautions. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the compound in powder form to avoid inhalation or contact with eyes and skin.

Recent market trends show increasing demand for hydroxynaphthalene derivatives like 3-(Hydroxymethyl)naphthalen-2-ol, particularly in Asia-Pacific regions where specialty chemical production is expanding rapidly. The compound's relatively simple synthesis route from naphthalene precursors makes it economically attractive for industrial-scale production.

In research settings, scientists are particularly interested in the compound's potential as a ligand in coordination chemistry. The phenolic oxygen and hydroxymethyl group can potentially coordinate to metal centers, creating complexes with interesting catalytic or magnetic properties. Some studies have explored its use in creating metal-organic frameworks (MOFs) with specific pore structures.

The thermal stability of 3-(Hydroxymethyl)naphthalen-2-ol has been characterized through thermogravimetric analysis, showing decomposition beginning around 200°C under inert atmosphere. This thermal profile suggests potential applications in high-temperature processes where thermal stability is required.

From an environmental standpoint, the compound is considered biodegradable under aerobic conditions, though complete mineralization may require specialized microbial populations. Proper waste management procedures should be followed when disposing of significant quantities of the material.

Analytical characterization of CAS 30159-70-7 typically involves techniques such as HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These analytical methods ensure the compound meets the required specifications for various applications.

In the pharmaceutical field, while 3-(Hydroxymethyl)naphthalen-2-ol itself is not used as an active ingredient, it serves as a valuable intermediate in the synthesis of more complex drug molecules. The naphthalene core provides a rigid planar structure that can be important for biological activity in certain therapeutic compounds.

Future research directions for this compound may explore its potential in green chemistry applications, particularly as a bio-based platform chemical. The growing interest in sustainable chemical feedstocks has increased attention on aromatic compounds derived from renewable sources.

For researchers and industrial users seeking high purity 3-(Hydroxymethyl)naphthalen-2-ol, several specialty chemical suppliers offer the material in various quantities. Quality specifications typically include purity ≥98% by HPLC, with moisture content and residual solvent levels being key quality control parameters.

The compound's structure-activity relationships continue to be an area of active investigation, particularly in materials science applications. The ability to modify both functional groups independently allows for the creation of diverse derivatives with tailored properties.

From a regulatory perspective, 3-(Hydroxymethyl)naphthalen-2-ol is not currently subject to significant international restrictions, though local regulations regarding chemical handling and disposal should always be consulted before use. The compound is listed in several chemical inventories worldwide, including TSCA in the United States and EINECS in Europe.

In conclusion, 3-(Hydroxymethyl)naphthalen-2-ol (CAS 30159-70-7) represents a versatile and valuable chemical building block with growing importance across multiple industries. Its unique combination of chemical functionality and structural features ensures continued interest from both academic researchers and industrial chemists seeking to develop new materials and specialty chemicals.